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Compound of Interest

Compound Name:
1H-1,2,3,4-tetrazole-5-

carbohydrazide

CAS No.: 1524723-27-0

Cat. No.: B2467282

Get Quote

Executive Summary
This guide provides a technical comparative analysis between Lead Azide (LA), the industry-

standard primary explosive, and TZCA-based Energetic Coordination Compounds (ECCs). In

this context, TZCA refers to 1H-tetrazole-5-carbohydrazide, a high-nitrogen ligand used to

synthesize "green" primary explosives free of heavy metals.

While Lead Azide has dominated initiation systems for a century due to its reliable Deflagration-

to-Detonation Transition (DDT), it suffers from acute toxicity and extreme sensitivity.

Experimental data indicates that TZCA derivatives, specifically Nickel(II) and Copper(II)

perchlorate complexes, offer superior detonation velocities (

vs.

for LA) and tunable sensitivity profiles, presenting a viable, environmentally benign alternative.

Material Profiles
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Formula:

Role: Primary explosive for detonators and micro-initiation systems.

Mechanism: Fast DDT driven by the breaking of unstable N-Pb bonds.

Critical Drawback: Contains lead (neurotoxin); hydrolytic instability; extreme friction

sensitivity.

TZCA Derivatives (The Green Challenger)
Ligand Identity:1H-tetrazole-5-carbohydrazide (TZCA).[1][2]

Active Species: Energetic Coordination Compounds (ECCs) formed by complexing TZCA

with oxidizers like Nickel/Copper Perchlorate.

Key Derivatives:

Ni-TZCA:

(Often denoted as ECCs-1 in literature).

Cu-TZCA:

.[1]

Mechanism: High-nitrogen backbone releases massive enthalpy upon decomposition;

perchlorate anions provide oxygen balance for enhanced brisance.

Comparative Performance Analysis
The following data contrasts high-density Lead Azide against the Nickel-TZCA complex (

), which represents the optimal balance of performance and safety.

Quantitative Performance Matrix
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Parameter
Lead Azide (

)

Ni-TZCA Complex (

)
Performance Delta

Detonation Velocity (

)
5,200 - 6,000 m/s ~7,100 m/s TZCA +25%

Density (

)
4.71 g/cm³ (Crystal) 1.90 g/cm³ LA is denser

Detonation Pressure (

)
~33 GPa ~23 - 32 GPa Comparable

Impact Sensitivity (IS) 2.5 - 4.0 J 17 J TZCA is Safer

Friction Sensitivity

(FS)
0.1 - 1.0 N 72 N TZCA is Safer

Decomposition Temp (

)

315 - 350 °C

(Explodes)
336 °C TZCA is Stable

Toxicity
High (Lead/Heavy

Metal)
Low (Organic/Nickel) TZCA is Green

Analysis of Detonation Velocity
Lead Azide's

is limited by the "dead mass" of the lead atom, which does not contribute energy to the reaction
but increases density. In contrast, TZCA derivatives utilize a high-nitrogen organic backbone
coupled with perchlorate oxidizers.

Mechanism: The tetrazole ring and carbohydrazide moiety in TZCA possess high positive

heats of formation. When triggered, the complex releases high-velocity gaseous products (

) without the retardation of heavy metal condensation.

Result: Despite a lower density (1.90 vs 4.71 g/cm³), the specific energy of the Ni-TZCA

complex drives a shock wave significantly faster than Lead Azide.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2467282?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sensitivity & Tunability
Lead Azide: Sensitivity is intrinsic and fixed. It is dangerously sensitive to friction (0.1 N),

requiring storage under water/alcohol.

TZCA Derivatives: Sensitivity is tunable via the central metal ion.

Copper (Cu-TZCA): Extremely sensitive (IS < 1 J), mimicking Lead Azide for applications

requiring high pick-up.

Nickel (Ni-TZCA): Reduced sensitivity (IS 17 J), suitable for "Green" detonators where

handling safety is paramount.

Experimental Protocols
Synthesis of Ligand and Ni-TZCA Complex
Note: This protocol involves energetic materials.[2][3][4][5][6][7][8][9][10] All steps must be

performed behind blast shields.

Step 1: Ligand Synthesis (TZCA)

Reactants: Ethyl 1H-tetrazole-5-carboxylate (Precursor) + Hydrazine Hydrate.

Procedure: Dissolve ethyl 1H-tetrazole-5-carboxylate in ethanol. Add hydrazine hydrate

dropwise at

.

Reflux: Heat to reflux for 4 hours.

Isolation: Cool to room temperature. Filter the white precipitate (TZCA). Wash with cold

ethanol and dry.

Step 2: Coordination (ECC Formation)[11]

Solution A: Dissolve TZCA (2 mmol) in minimal deionized water.

Solution B: Dissolve
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(1 mmol) in water.

Complexation: Slowly add Solution B to Solution A with stirring at

.

Crystallization: Evaporate solvent slowly or cool to precipitate purple/blue crystals of

.

Drying: Vacuum dry at

for 24 hours.

Measurement of Detonation Velocity ( )
Method: Optical Fiber Probe Technique (Self-Validating).

Charge Preparation: Press the Ni-TZCA complex into a polycarbonate tube (ID: 2-3 mm,

Length: 20 mm) to a specific density (e.g., 1.8 g/cm³).

Probe Setup: Insert coaxial optical fiber probes at fixed distances (

) along the tube length.

Initiation: Initiate the column using a standard electric detonator or laser pulse.

Data Acquisition: Connect fibers to a high-speed photodetector/oscilloscope. The passage of

the luminous detonation front generates a sharp signal rise at each probe.

Calculation:

Where

is the distance between probes and

is the time delay between signal peaks.

Validation: Linearity of the
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vs.

plot confirms steady-state detonation.

Visualizations
Synthesis & Logic Flow
This diagram illustrates the chemical pathway from precursor to the final energetic complex,

highlighting the tunable metal center choice.

Tunable Properties
Ethyl 1H-tetrazole-5-carboxylate

Ligand: TZCA
(1H-tetrazole-5-carbohydrazide)

Hydrazinolysis
(Ethanol, Reflux)

Hydrazine Hydrate Energetic Complex
[M(TZCA)2](ClO4)2

Coordination
(Water, 60°C)

Metal Perchlorate
(M = Ni, Cu)

Click to download full resolution via product page

Caption: Synthesis pathway for TZCA-based Energetic Coordination Compounds (ECCs).

Performance Trade-off Analysis
A comparison of the functional trade-offs between Lead Azide and Ni-TZCA.

Caption: Performance comparison. Blue (TZCA) shows superior Velocity, Safety, and Eco-

friendliness; Red (Lead Azide) dominates only in Density.

Conclusion
The experimental data confirms that TZCA derivatives (specifically Ni-TZCA perchlorate

complexes) are superior to Lead Azide in detonation velocity (7.1 vs 5.2 km/s) and thermal

stability. While Lead Azide retains an advantage in density and established manufacturing

history, the TZCA class offers a critical "Green" advantage and significantly improved handling

safety (friction insensitivity). For modern initiation systems requiring high brisance and
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environmental compliance, TZCA complexes represent a validated, high-performance

replacement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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